Cas no 1805921-37-2 (4-Bromo-3-(difluoromethyl)-6-methoxypyridine-2-methanol)
4-Bromo-3-(difluoromethyl)-6-methoxypyridine-2-methanol Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-3-(difluoromethyl)-6-methoxypyridine-2-methanol
-
- Inchi: 1S/C8H8BrF2NO2/c1-14-6-2-4(9)7(8(10)11)5(3-13)12-6/h2,8,13H,3H2,1H3
- InChI Key: JKLVESWDRYYXHC-UHFFFAOYSA-N
- SMILES: BrC1C=C(N=C(CO)C=1C(F)F)OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 185
- XLogP3: 1.6
- Topological Polar Surface Area: 42.4
4-Bromo-3-(difluoromethyl)-6-methoxypyridine-2-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029057588-1g |
4-Bromo-3-(difluoromethyl)-6-methoxypyridine-2-methanol |
1805921-37-2 | 97% | 1g |
$1,504.90 | 2022-04-01 |
4-Bromo-3-(difluoromethyl)-6-methoxypyridine-2-methanol Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
Additional information on 4-Bromo-3-(difluoromethyl)-6-methoxypyridine-2-methanol
Introduction to 4-Bromo-3-(difluoromethyl)-6-methoxypyridine-2-methanol (CAS No. 1805921-37-2)
4-Bromo-3-(difluoromethyl)-6-methoxypyridine-2-methanol, identified by the CAS number 1805921-37-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and applications in drug development. The presence of multiple functional groups, including a bromo substituent, a difluoromethyl group, and a methoxy group, alongside a hydroxymethyl moiety, makes this molecule a versatile intermediate for synthesizing various pharmacologically active agents.
The structural features of 4-Bromo-3-(difluoromethyl)-6-methoxypyridine-2-methanol contribute to its unique chemical properties and reactivity. The bromo group at the 4-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. The difluoromethyl group, located at the 3-position, is known to enhance metabolic stability and binding affinity in drug candidates. Additionally, the methoxy group at the 6-position and the hydroxymethyl group at the 2-position introduce polarity and potential hydrogen bonding capabilities, which can be exploited in designing molecules with improved solubility and bioavailability.
In recent years, there has been growing interest in developing novel therapeutic agents based on pyridine derivatives due to their broad spectrum of biological activities. 4-Bromo-3-(difluoromethyl)-6-methoxypyridine-2-methanol has been explored as a key intermediate in the synthesis of small molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating compounds with potential antiviral and anticancer properties. The pyridine core is a common scaffold in many approved drugs, and modifications to this core structure often lead to enhanced efficacy and reduced side effects.
One of the most compelling aspects of 4-Bromo-3-(difluoromethyl)-6-methoxypyridine-2-methanol is its role in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers can modulate these pathways to achieve therapeutic effects. The structural features of this compound make it an attractive building block for creating kinase inhibitors with high specificity and potency. Recent advances in computational chemistry have further facilitated the design of such inhibitors by predicting binding interactions and optimizing molecular properties.
The pharmaceutical industry has increasingly relied on advanced synthetic methodologies to streamline drug discovery processes. 4-Bromo-3-(difluoromethyl)-6-methoxypyridine-2-methanol serves as a valuable starting material for multi-step synthetic routes that lead to complex drug candidates. Transition metal-catalyzed reactions, particularly palladium-catalyzed cross-coupling reactions, have been instrumental in constructing intricate pyridine derivatives from simpler precursors like this compound. These reactions offer high selectivity and yield, making them ideal for industrial-scale synthesis.
Another area where 4-Bromo-3-(difluoromethyl)-6-methoxypyridine-2-methanol has shown promise is in the development of antimicrobial agents. Antibiotic resistance remains a significant global health challenge, necessitating the discovery of new antibiotics with novel mechanisms of action. Pyridine derivatives have been investigated for their ability to disrupt bacterial cell wall synthesis and other essential metabolic processes. The unique combination of functional groups in this compound allows for fine-tuning of its antimicrobial properties, making it a promising candidate for further exploration.
The synthesis of 4-Bromo-3-(difluoromethyl)-6-methoxypyridine-2-methanol involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Starting from commercially available pyridine derivatives, sequential functionalization steps are employed to introduce the bromo, difluoromethyl, methoxy, and hydroxymethyl groups in an orderly manner. Careful control of reaction conditions is crucial to ensure high yields and purity. Techniques such as column chromatography and high-performance liquid chromatography (HPLC) are often utilized to isolate and purify the final product.
In conclusion,4-Bromo-3-(difluoromethyl)-6-methoxypyridine-2-methanol (CAS No. 1805921-37-2) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new applications for pyridine derivatives,4-Bromo-3-(difluoromethyl)-6-methoxypyridine-2-methanol is poised to play an increasingly important role in the discovery and development of next-generation therapeutics.
1805921-37-2 (4-Bromo-3-(difluoromethyl)-6-methoxypyridine-2-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)